3H-benzimidazol-5-yl-[4-(3-methylphenyl)piperazin-1-yl]methanone

• IUPAC Name: 3H-benzimidazol-5-yl-[4-(3-methylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H20N4O/c1-14-3-2-4-16(11-14)22-7-9-23(10-8-22)19(24)15-5-6-17-18(12-15)21-13-20-17/h2-6,11-13H,7-10H2,1H3,(H,20,21)
• InChI Key: QFKFFRDCJUBNOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCN(CC2)C(=O)C3=CC4=C(C=C3)N=CN4
• Molecular Formula: C19H20N4O
• Molecular Weight: 320.4 g/mol

Description

3H-benzimidazol-5-yl-[4-(3-methylphenyl)piperazin-1-yl]methanone is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3H-benzimidazol-5-yl-[4-(3-methylphenyl)piperazin-1-yl]methanone is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes or proteins in the body. This leads to a decrease in inflammation, cancer cell growth, or viral replication.
Biochemical and Physiological Effects
3H-benzimidazol-5-yl-[4-(3-methylphenyl)piperazin-1-yl]methanone has been shown to have various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, inhibit the growth of cancer cells, and inhibit the replication of certain viruses.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3H-benzimidazol-5-yl-[4-(3-methylphenyl)piperazin-1-yl]methanone in lab experiments is its potential as a therapeutic agent. It has been shown to have promising results in pre-clinical studies, making it a potential candidate for further development. However, one limitation is the lack of information regarding its safety and toxicity in humans, which needs to be thoroughly investigated before it can be used as a drug.

Future Directions

There are several future directions for research on 3H-benzimidazol-5-yl-[4-(3-methylphenyl)piperazin-1-yl]methanone. One direction is to investigate its potential as a therapeutic agent for various diseases such as cancer, viral infections, and inflammatory disorders. Another direction is to study its mechanism of action in more detail to better understand how it works. Additionally, future research could focus on developing more efficient synthesis methods for this compound to improve its accessibility for further study.
Conclusion
In conclusion, 3H-benzimidazol-5-yl-[4-(3-methylphenyl)piperazin-1-yl]methanone is a promising compound with potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its limitations.

Synthesis Methods

The synthesis method of 3H-benzimidazol-5-yl-[4-(3-methylphenyl)piperazin-1-yl]methanone involves the reaction of 4-(3-methylphenyl)piperazine with 5-amino-1H-benzimidazole in the presence of a suitable catalyst. The resulting product is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

3H-benzimidazol-5-yl-[4-(3-methylphenyl)piperazin-1-yl]methanone has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties.